Cas no 63515-22-0 (2-broMo-2-(4-Methoxy-phenyl-hydrazono)-acetic acid ethyl ester)

• Product Name: 2-broMo-2-(4-Methoxy-phenyl-hydrazono)-acetic acid ethyl ester
• CAS No: 63515-22-0
• Molecular Formula: C₁₁H₁₃N₂O₃Br
• Molecular Weight: 301.13652
• CID: 1659372
• PubChem ID: 71372537

2-broMo-2-(4-Methoxy-phenyl-hydrazono)-acetic acid ethyl ester Properties

Names and Identifiers

• 2-broMo-2-(4-Methoxy-phenyl-hydrazono)-acetic acid ethyl ester
• ethyl 2-bromo-2-[(4-methoxyphenyl)hydrazinylidene]acetate
• 63515-22-0
• Ethyl bromo[2-(4-methoxyphenyl)hydrazinylidene]acetate
• DTXSID20795406

• InChIKey： WCRLKYZIJHTKSN-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H13BrN2O3/c1-3-17-11(15)10(12)14-13-8-4-6-9(16-2)7-5-8/h4-7,13H,3H2,1-2H3
• SMILES： CCOC(=O)C(=NNC1=CC=C(C=C1)OC)Br

Computed Properties

• Exact Mass: 300.01099
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 6
• Monoisotopic Mass: 300.01095g/mol
• Heavy Atom Count: 17
• Complexity: 276
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.2
• Topological Polar Surface Area: 59.9Ų

Experimental Properties

• PSA: 59.92